3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide

• IUPAC Name: 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide
• InChI: InChI=1S/C19H19N3O4S2/c23-18-12-27-17-7-6-13(10-16(17)21-18)19(24)20-14-4-3-5-15(11-14)28(25,26)22-8-1-2-9-22/h3-7,10-11H,1-2,8-9,12H2,(H,20,24)(H,21,23)
• InChI Key: FDHVUWQGRBXSPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC4=C(C=C3)SCC(=O)N4
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide has unique biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use.

Future Directions

There are several future directions for research on 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide. One area of research is to further investigate its potential as a therapeutic agent for the treatment of cancer. Other areas of research could include investigating its anti-inflammatory properties and exploring its potential as a treatment for other diseases. Additionally, further studies could be done to better understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide involves several steps. The first step involves the reaction of 3-bromoaniline with pyrrolidine to form the corresponding N-pyrrolidinyl derivative. This intermediate is then reacted with 2-chloro-4-sulfamoylbenzoic acid to form the desired product.

Scientific Research Applications

3-oxo-N-(3-pyrrolidin-1-ylsulfonylphenyl)-4H-1,4-benzothiazine-6-carboxamide has been studied for its potential applications in scientific research. One area of research that has been explored is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further investigation.